Cas no 1381959-73-4 ((S)-tert-Butyl 2-(tert-butyl)piperazine-1-carboxylate hydrochloride)

• Product Name: (S)-tert-Butyl 2-(tert-butyl)piperazine-1-carboxylate hydrochloride
• CAS No: 1381959-73-4
• MF: C₁₃H₂₇ClN₂O₂
• MW: 278.818682909012
• CID: 2092301
• PubChem ID: 57366419
• Update Time: 2025-08-04

(S)-tert-Butyl 2-(tert-butyl)piperazine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 2-(tert-butyl)piperazine-1-carboxylate hydrochloride
• 1-Piperazinecarboxylic acid, 2-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester, hydrochloride (1:1), (2S)-
• AKOS015995037
• (S)-tert-Butyl2-(tert-butyl)piperazine-1-carboxylatehydrochloride
• 1381959-73-4
• (S)-TERT-BUTYL 2-TERT-BUTYLPIPERAZINE-1-CARBOXYLATE HCL
• BS-15454
• (S)-1-Boc-2-(tert-butyl)piperazine HCl
• CS-0154949
• (S)-tert-butyl 2-tert-butylpiperazine-1-carboxylate hydrochloride
• AKOS015924620
• TERT-BUTYL (2S)-2-TERT-BUTYLPIPERAZINE-1-CARBOXYLATE HYDROCHLORIDE
• tert-butyl (2S)-2-tert-butylpiperazine-1-carboxylate;hydrochloride
• MFCD18206293

• Inchi： 1S/C13H26N2O2.ClH/c1-12(2,3)10-9-14-7-8-15(10)11(16)17-13(4,5)6;/h10,14H,7-9H2,1-6H3;1H/t10-;/m1./s1
• InChI Key： ADQLANUYQADSBC-HNCPQSOCSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CCNC[C@@H]1C(C)(C)C)=O

Computed Properties

• Exact Mass: 278.1761058g/mol
• Monoisotopic Mass: 278.1761058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Additional information on (S)-tert-Butyl 2-(tert-butyl)piperazine-1-carboxylate hydrochloride

Introduction to (S)-tert-Butyl 2-(tert-butyl)piperazine-1-carboxylate hydrochloride (CAS No. 1381959-73-4)

(S)-tert-Butyl 2-(tert-butyl)piperazine-1-carboxylate hydrochloride, with the CAS number 1381959-73-4, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperazine class of molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The specific configuration of this molecule, particularly the presence of two tert-butyl groups and the (S)-configuration, contributes to its unique chemical properties and biological interactions.

The< strong>piperazine moiety is a six-membered aromatic heterocyclic amine that serves as a common structural motif in many pharmacologically active agents. Its ability to interact with various biological targets, including enzymes and receptors, makes it a valuable scaffold for drug design. In the case of (S)-tert-butyl 2-(tert-butyl)piperazine-1-carboxylate hydrochloride, the substitution pattern and stereochemistry play a crucial role in determining its pharmacological profile.

The< strong>tert-butyl groups attached to the piperazine ring enhance the lipophilicity of the molecule, which can improve its ability to cross biological membranes. This property is particularly important for drugs that need to reach their target sites within the body. Additionally, the hydrochloride salt form of this compound increases its solubility in water, making it more suitable for formulation into injectable or oral medications.

Recent research has highlighted the potential of piperazine derivatives in various therapeutic areas, including central nervous system (CNS) disorders, infectious diseases, and cancer. The< strong>(S)-configuration of (S)-tert-butyl 2-(tert-butyl)piperazine-1-carboxylate hydrochloride is particularly noteworthy, as enantiomeric purity can significantly influence the efficacy and safety of a drug. Studies have shown that the (S)-enantiomer often exhibits superior biological activity compared to its (R)-counterpart, making it a preferred choice for further development.

In the context of CNS disorders, piperazine derivatives have been investigated for their potential as antipsychotic, antidepressant, and anxiolytic agents. The< strong>2-(tert-butyl)piperazine-1-carboxylate moiety may contribute to enhanced binding affinity and selectivity for specific neurotransmitter receptors. For instance, research has suggested that this compound may interact with serotonin receptors, which are implicated in mood regulation and anxiety disorders.

The< strong>hydrochloride hydrolysis properties of this compound also make it interesting from a pharmacokinetic perspective. Hydrochloride salts are known to have faster dissolution rates compared to free bases, which can lead to quicker onset of action. This characteristic is particularly advantageous in emergency medical situations where rapid drug delivery is critical.

In oncology research, piperazine derivatives have shown promise as inhibitors of tyrosine kinases and other enzymes involved in cancer cell proliferation. The< strong>stereochemistry of (S)-tert-butyl 2-(tert-butyl)piperazine-1-carboxylate hydrochloride may play a role in its ability to modulate these pathways effectively. Preclinical studies have demonstrated that this compound can induce apoptosis in certain cancer cell lines while sparing healthy cells.

The synthesis of< strong>(S)-tert-butyl 2-(tert-butyl)piperazine-1-carboxylate hydrochloride involves multi-step organic reactions that require careful control of reaction conditions to ensure high enantiomeric purity. Chiral resolution techniques, such as diastereomeric salt formation or enzymatic resolution, are often employed to isolate the desired (S)-enantiomer. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, facilitating further preclinical and clinical investigations.

The< strong>biological activity of this compound has been explored in both in vitro and in vivo models. In vitro studies have revealed that it can inhibit the activity of several enzymes associated with neurodegenerative diseases, suggesting its potential as a therapeutic agent for conditions like Alzheimer's disease and Parkinson's disease. In vivo studies have shown that it can cross the blood-brain barrier effectively, indicating its suitability for treating CNS disorders.

The< strong-pharmacological profile of (S)-tert-butyl 2-(tert-butyl)piperazine-1-carboxylate hydrochloride is further enhanced by its stability under various storage conditions. This stability is crucial for ensuring the long-term efficacy and safety of pharmaceutical products derived from this compound. Additionally, its compatibility with various formulation excipients makes it a versatile candidate for developing new drug therapies.

In conclusion, (S)-tert-butyl 2-(tert-butyl)piperazine-1-carboxylate hydrochloride (CAS No. 1381959-73-4) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features, including the presence of tert-butyl groups and stereochemical configuration, contribute to its distinctive biological activities. Ongoing research continues to uncover new therapeutic possibilities for this molecule, making it an exciting area of study for scientists and researchers worldwide.